Cas no 1262018-34-7 (3-Iodo-4-nitrocinnamic acid)

• Product Name: 3-Iodo-4-nitrocinnamic acid
• CAS No: 1262018-34-7
• MF: C₉H₆INO₄
• MW: 319.052714824677
• CID: 4948952
• Update Time: 2025-10-05

3-Iodo-4-nitrocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-nitrocinnamic acid

• Inchi： 1S/C9H6INO4/c10-7-5-6(2-4-9(12)13)1-3-8(7)11(14)15/h1-5H,(H,12,13)/b4-2+
• InChI Key： VENYMRFESQDPTJ-DUXPYHPUSA-N
• SMILES： IC1C=C(/C=C/C(=O)O)C=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 2.4
• Topological Polar Surface Area: 83.1

Additional information on 3-Iodo-4-nitrocinnamic acid

Recent Advances in the Study of 3-Iodo-4-nitrocinnamic Acid (CAS: 1262018-34-7) in Chemical Biology and Pharmaceutical Research

3-Iodo-4-nitrocinnamic acid (CAS: 1262018-34-7) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential therapeutic uses. The compound's distinctive iodine and nitro functional groups make it a versatile intermediate in organic synthesis and a promising candidate for further pharmacological evaluation.

Recent studies have focused on the synthesis and characterization of 3-Iodo-4-nitrocinnamic acid, with particular attention to its role as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational chemistry approaches have been utilized to predict its reactivity and interaction with biological targets, providing valuable insights for future experimental designs.

In the context of biological activity, preliminary investigations suggest that 3-Iodo-4-nitrocinnamic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings are particularly relevant for the development of novel anti-inflammatory agents. Furthermore, the compound's potential as a photosensitizer in photodynamic therapy has been explored, with promising results in in vitro studies. Its ability to generate reactive oxygen species upon light activation could pave the way for new cancer treatment strategies.

The pharmacological potential of 3-Iodo-4-nitrocinnamic acid extends to its possible use as a prodrug or a precursor for drug delivery systems. Recent research has investigated its stability under physiological conditions and its ability to release active moieties in a controlled manner. These properties are critical for optimizing its bioavailability and minimizing off-target effects, which are essential considerations in drug development.

Despite these promising findings, challenges remain in the practical application of 3-Iodo-4-nitrocinnamic acid. Issues such as solubility, toxicity, and metabolic stability need to be addressed through further research. Current efforts are directed towards structural modifications to enhance its pharmacokinetic profile while retaining its biological activity. Collaborative studies between chemists and biologists are crucial to overcoming these hurdles and translating laboratory findings into clinical applications.

In conclusion, 3-Iodo-4-nitrocinnamic acid (CAS: 1262018-34-7) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted applications, from enzyme inhibition to photodynamic therapy, underscore its potential as a valuable tool in drug discovery. Continued investigation into its mechanisms of action and optimization of its chemical properties will be essential for unlocking its full therapeutic potential. This brief serves as a foundation for researchers interested in exploring this compound further and contributing to its development as a pharmaceutical agent.